Cas no 1783796-51-9 (3-(Methoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(Methoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1783796-51-9
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD34468130
• CID: 5070882
• PubChem ID: 105434389
• Update Time: 2026-03-01

3-(Methoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• E77463
• 5-(methoxymethyl)-2-methylpyrazole-3-carboxylic acid
• 5-(methoxymethyl)-2-methyl-pyrazole-3-carboxylic acid
• MFCD34468130
• 3-(Methoxymethyl)-1-methylpyrazole-5-carboxylic Acid
• CS-0169540
• 1H-Pyrazole-5-carboxylic acid, 3-(methoxymethyl)-1-methyl-
• SY309331
• SCHEMBL22286724
• XH1488
• EN300-1836820
• 1783796-51-9
• DB-394046
• AS-84897

• MDL： MFCD34468130
• Inchi： 1S/C7H10N2O3/c1-9-6(7(10)11)3-5(8-9)4-12-2/h3H,4H2,1-2H3,(H,10,11)
• InChI Key： HPUCXPHRHDWXDY-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 170.06914219 g/mol
• Monoisotopic Mass: 170.06914219 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.4
• Molecular Weight: 170.17

Additional information on 3-(Methoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Research Briefing on 3-(Methoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1783796-51-9)

3-(Methoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1783796-51-9) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the design of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its utility in medicinal chemistry, focusing on its structural features that enable selective interactions with target proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-(Methoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study highlighted the compound's ability to enhance binding affinity and selectivity when incorporated into larger pharmacophores. The researchers employed computational docking studies and in vitro assays to demonstrate its efficacy in modulating EGFR signaling pathways, which are critical in cancer therapeutics.

Another notable application of this compound was reported in a 2024 preprint on bioRxiv, where it was used as a precursor for the development of anti-inflammatory agents. The study focused on its incorporation into a series of pyrazole-based analogs, which exhibited potent inhibitory effects on COX-2 (Cyclooxygenase-2) activity. The findings suggest that 3-(Methoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid could serve as a scaffold for designing next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

From a synthetic chemistry perspective, recent advancements in the scalable production of 3-(Methoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid have been documented in Organic Process Research & Development (2023). The study outlined a cost-effective and environmentally friendly route for its synthesis, utilizing catalytic methods to achieve high yields and purity. This progress is particularly relevant for industrial-scale applications, where efficiency and sustainability are paramount.

In conclusion, 3-(Methoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1783796-51-9) continues to be a compound of interest in pharmaceutical research, with emerging applications in oncology, inflammation, and beyond. Its structural versatility and synthetic accessibility make it a valuable tool for medicinal chemists. Future research directions may include further optimization of its derivatives for enhanced pharmacokinetic properties and expanded therapeutic indications.